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Compound of Interest

Compound Name: Clonixeril

Cat. No.: B1615382 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for Clonixeril (CAS No. 21829-22-1) is not

readily available in public domains. The following guidance is based on information for the

closely related compound, Clonixin, and general best practices for handling non-steroidal anti-

inflammatory drugs (NSAIDs) in a laboratory setting. Researchers should always perform a risk

assessment for their specific experimental conditions and consult with their institution's

Environmental Health and Safety (EHS) department.

This guide provides essential safety protocols, personal protective equipment (PPE)

recommendations, and disposal procedures for researchers, scientists, and drug development

professionals handling Clonixeril.

Hazard Summary
Based on data for the related compound Clonixin, Clonixeril should be handled as a

substance that is harmful if swallowed, in contact with skin, or if inhaled.

Personal Protective Equipment (PPE)
The following table summarizes the recommended personal protective equipment for handling

Clonixeril in a laboratory setting.[1][2][3][4][5]
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PPE Category Minimum Requirements
Specific Recommendations

& Considerations

Hand Protection Disposable nitrile gloves

Double-gloving is

recommended for extended

handling. For tasks with a high

risk of splash, consider using

thicker, chemical-resistant

gloves. Always inspect gloves

for tears or punctures before

use and remove them

immediately after contact with

the chemical. Wash hands

thoroughly after removing

gloves.[3]

Eye and Face Protection
Safety glasses with side

shields

For procedures with a potential

for splashing, a face shield

worn over safety glasses or

goggles is required.[3][5]

Body Protection Laboratory coat

A fully buttoned lab coat is

mandatory. For procedures

involving larger quantities or a

high risk of splashing, a

chemically resistant apron over

the lab coat is recommended.

[1][5]

Respiratory Protection

Not generally required for

small quantities in a well-

ventilated area.

If handling fine powders

outside of a chemical fume

hood or if aerosolization is

possible, a NIOSH-approved

respirator (e.g., N95) should be

used. A full respiratory

protection program, including

fit testing, is necessary in such

cases.
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Foot Protection Closed-toe shoes

Shoes should be made of a

non-porous material to provide

protection from spills.

Glove Selection for Handling Clonixeril
The selection of appropriate gloves is critical when handling chemical compounds.[6][7][8]

While specific breakthrough time data for Clonixeril is unavailable, the following table provides

general guidance on the chemical resistance of common laboratory glove materials.

Glove Material
General Resistance to

Organic Compounds
Considerations

Nitrile Good

Generally recommended for

incidental contact with a wide

range of chemicals. Offers

good puncture resistance.[6][9]

Neoprene Very Good

Provides good resistance to a

broad range of chemicals,

including some solvents.[9]

PVC (Polyvinyl Chloride) Fair to Good

Resistant to many acids,

bases, and alcohols, but may

have limited resistance to

organic solvents.[9][7]

Latex Fair

Offers good dexterity but can

cause allergic reactions. Not

recommended for use with

many organic solvents.[9]

Note: The information in this table is for general guidance only. It is crucial to consult the glove

manufacturer's specific chemical resistance charts for the chemicals being used in your

procedure. For extended or immersive contact, specific testing may be required.
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Experimental Workflow for Handling Clonixeril
The following diagram outlines a standard workflow for safely handling Clonixeril in a

laboratory setting.
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Figure 1. Safe Handling Workflow for Clonixeril
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Figure 2. Clonixeril Waste Disposal Plan
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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